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Compound of Interest

Compound Name: Ammonium chlorate

Cat. No.: B161562 Get Quote

Disclaimer: The following information is intended for academic and research purposes only.

Ammonium chlorate is an extremely unstable and hazardous material. Its use in pyrotechnic

formulations is strongly discouraged due to a high risk of spontaneous and violent

decomposition. These notes serve to detail the properties and hazards of ammonium
chlorate, not to endorse its use. Extreme caution is advised, and any handling should only be

conducted by highly trained professionals in a controlled laboratory setting with appropriate

safety measures in place.

Introduction
Ammonium chlorate (NH₄ClO₃) is a powerful oxidizing agent that has been investigated for its

potential in pyrotechnic and explosive compositions.[1] However, its extreme instability and

sensitivity to stimuli such as heat, friction, and shock make it one ofthe most dangerous and

unpredictable chlorate salts.[1][2][3] This document provides a detailed overview of the

properties, hazards, and theoretical considerations regarding the use of ammonium chlorate
in pyrotechnic formulations, with a primary focus on the reasons for its general unsuitability for

such applications.

The inherent instability of ammonium chlorate arises from the intramolecular redox reaction

between the reducing ammonium cation (NH₄⁺) and the oxidizing chlorate anion (ClO₃⁻).[4][5]

This combination leads to spontaneous decomposition, which can be violent, even at room

temperature.[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b161562?utm_src=pdf-interest
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7852297.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7852297.htm
http://www.sciencemadness.org/smwiki/index.php/Ammonium_chlorate
https://grokipedia.com/page/Ammonium_chlorate
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://en.wikipedia.org/wiki/Ammonium_chlorate
https://en.wikipedia.org/wiki/Ammonium_chlorate
https://study.com/academy/lesson/ammonium-chlorate-decomposition-synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties and Data Presentation
Ammonium chlorate typically appears as colorless or white, needle-like crystals.[3][4] It is

soluble in water, with its solubility increasing with temperature.[3][4] Due to its hazardous

nature, it is not commercially available from chemical suppliers.[2]

Property Value Source(s)

Chemical Formula NH₄ClO₃

Molar Mass 101.49 g/mol [3]

Appearance
Colorless or white, needle-like

crystals
[3][4]

Density ~2.42 g/cm³ [4]

Decomposition Temperature Approximately 102°C [4][5]

Solubility in Water
28.7 g/100 mL at 0°C; 106.7

g/100 mL at 100°C
[4]

Impact Sensitivity
Comparable to primary

explosives (2 J)
[4]

Enthalpy of Decomposition Approximately -230 kJ/mol [4]

Experimental Protocols and Safety Considerations
WARNING: The following protocols are provided for informational purposes only and describe

the synthesis and decomposition of ammonium chlorate under controlled laboratory

conditions. Attempting these procedures without extensive expertise, proper safety equipment,

and a suitable facility can result in serious injury or death.

Synthesis of Ammonium Chlorate
Ammonium chlorate is not commercially available and must be synthesized in situ for any

experimental work. One common laboratory method involves a double displacement reaction

between sodium chlorate and ammonium nitrate in concentrated aqueous solutions.

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://grokipedia.com/page/Ammonium_chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://grokipedia.com/page/Ammonium_chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
http://www.sciencemadness.org/smwiki/index.php/Ammonium_chlorate
https://grokipedia.com/page/Ammonium_chlorate
https://grokipedia.com/page/Ammonium_chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://en.wikipedia.org/wiki/Ammonium_chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://www.webqc.org/compound.php?compound=Ammonium+chlorate
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/product/b161562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare separate, concentrated aqueous solutions of sodium chlorate (NaClO₃) and

ammonium nitrate (NH₄NO₃).

Cool both solutions in an ice bath.

Slowly and with gentle stirring, add the ammonium nitrate solution to the sodium chlorate

solution.

Ammonium chlorate, being less soluble than the reactants and the sodium nitrate

byproduct, will precipitate out of the solution.

The precipitated ammonium chlorate should be filtered immediately.

Crucially, the synthesized ammonium chlorate should be used immediately and should not

be stored. Even in solution, it is known to be unstable.

Thermal Decomposition Analysis
The thermal decomposition of ammonium chlorate is a key indicator of its instability.

Protocol:

Place a very small, precisely weighed sample (typically <10 mg) of freshly prepared

ammonium chlorate in a differential scanning calorimetry (DSC) or thermogravimetric

analysis (TGA) instrument.

Heat the sample at a controlled rate (e.g., 5-10°C/min) in an inert atmosphere (e.g.,

nitrogen).

The instrument will record the heat flow (DSC) or mass loss (TGA) as a function of

temperature.

A sharp exotherm observed around 102°C indicates the onset of rapid decomposition.[2][4]

[5]

Signaling Pathways and Logical Relationships
Decomposition Pathway
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The decomposition of ammonium chlorate is a complex process that can proceed through

multiple pathways, leading to the liberation of various gases. The overall reaction highlights the

production of nitrogen, water, hydrochloric acid, and oxygen.[2][3]
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Caption: Decomposition pathway of ammonium chlorate.

Experimental Workflow for Hazard Assessment
A logical workflow for assessing the pyrotechnic potential and hazards of a compound like

ammonium chlorate would involve a series of steps, with safety as the paramount concern at

each stage.
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Hazard Assessment Workflow
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Caption: Experimental workflow for hazard assessment.
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Conclusion and Recommendations
The available data overwhelmingly indicates that ammonium chlorate is not a suitable

oxidizer for pyrotechnic formulations. Its extreme sensitivity to heat, friction, and shock, coupled

with its tendency to decompose violently and spontaneously, presents an unacceptable level of

risk.[1][2][3] While its decomposition produces a significant volume of gas, a desirable property

for some pyrotechnic effects, this is overshadowed by its unpredictable and hazardous nature.

For researchers and professionals in the field, the primary takeaway is that ammonium
chlorate should be avoided in favor of safer, more stable alternatives such as ammonium

perchlorate (NH₄ClO₄).[3][7][8][9][10][11][12][13][14] While ammonium perchlorate is also a

powerful oxidizer requiring careful handling, it exhibits significantly greater thermal stability and

is widely used in the pyrotechnics and aerospace industries.[7][8][9][11][13]

Any research involving ammonium chlorate should be focused on understanding its

decomposition mechanisms and hazardous properties, rather than attempting to incorporate it

into functional pyrotechnic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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